Cas no 98767-48-7 (1-Pentanaminium,5-amino-1,5-dicarboxy-N,N,N-trimethyl-, inner salt)
98767-48-7 structure
Product Name:1-Pentanaminium,5-amino-1,5-dicarboxy-N,N,N-trimethyl-, inner salt
CAS No:98767-48-7
MF:C10H20N2O4
MW:232.276803016663
CID:813819
PubChem ID:179111
Update Time:2025-04-19
1-Pentanaminium,5-amino-1,5-dicarboxy-N,N,N-trimethyl-, inner salt Chemical and Physical Properties
Names and Identifiers
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- 1-Pentanaminium,5-amino-1,5-dicarboxy-N,N,N-trimethyl-, inner salt
- 2-amino-7-hydroxy-7-oxo-6-(trimethylazaniumyl)heptanoate
- 1-Pentanaminium, 5-amino-1,5-dicarboxy-N,N,N-trimethyl-, inner salt
- 98767-48-7
-
- Inchi: 1S/C10H20N2O4/c1-12(2,3)8(10(15)16)6-4-5-7(11)9(13)14/h7-8H,4-6,11H2,1-3H3,(H-,13,14,15,16)
- InChI Key: XOURCSOJIOBYPI-UHFFFAOYSA-N
- SMILES: OC(C(CCCC(C(=O)[O-])N)[N+](C)(C)C)=O
Computed Properties
- Exact Mass: 232.142
- Monoisotopic Mass: 232.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 103Ų
1-Pentanaminium,5-amino-1,5-dicarboxy-N,N,N-trimethyl-, inner salt Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
98767-48-7 (1-Pentanaminium,5-amino-1,5-dicarboxy-N,N,N-trimethyl-, inner salt) Related Products
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